Cas no 19417-00-6 (Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-)

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- structure
19417-00-6 structure
Product name:Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-
CAS No:19417-00-6
MF:C15H20O7
MW:312.315105438232
CID:222470
PubChem ID:12310692

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-
    • (2R,3S,5R,6R,7R,8R)-2,8-Dihydroxy-12-(2-hydroxy-2-propanyl)-7-methyl-11H-spiro[4,10-dioxatetracyclo[7.2.1.0<sup>2,7</sup>.0<sup>3,5</sup>]dodecane-6,2'-oxiran]-11-one
    • Isohyenanchin
    • Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-...
    • Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methyl
    • axion
    • axlon
    • cobalex
    • docclan
    • docelan
    • docevita
    • duradoce
    • hydrovit
    • hydroxycobalamin
    • hydroxycobalamine
    • hydroxycoriatin
    • Isoienancin
    • ohb12
    • vibeden
    • vitamin B12a
    • Dihydro-8-hydroxytutin
    • [ "Dihydro-8-hydroxytutin" ]
    • (1aS,7S,7aR,8S)-1a,1b,5,6,6a,7a-Hexahydro-1bα,6β-dihydroxy-6aα-methyl-8-(1-methyl-1-hydroxyethyl)spiro[2α,5α-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepine-7,2'-oxiran]-3(2H)-one
    • (1aS,7S,7aR,8S)-1a,1b,5,6,6a,7a-Hexahydro-1balpha,6beta-dihydroxy-6aalpha-methyl-8-(1-methyl-1-hydroxyethyl)spi
    • (1S,2R,3S,5R,6R,7R,8S,9R,12S)-2,8-dihydroxy-12-(2-hydroxypropan-2-yl)-7-methylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
    • (1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-Hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methylspiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one; Hydroxycoriatin
    • AKOS040761891
    • 19417-00-6
    • DA-64544
    • Inchi: InChI=1S/C15H20O7/c1-12(2,18)5-6-11(17)21-7(5)8(16)13(3)14(4-20-14)9-10(22-9)15(6,13)19/h5-10,16,18-19H,4H2,1-3H3
    • InChI Key: IZLYIEOSKVYJIP-UHFFFAOYSA-N
    • SMILES: CC(C1C2C(C3(C(O)(C1C(O2)=O)C1C(O1)C13OC1)C)O)(O)C

Computed Properties

  • Exact Mass: 312.12090297g/mol
  • Monoisotopic Mass: 312.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų
  • XLogP3: -1.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 594.6±50.0 °C at 760 mmHg
  • Flash Point: 227.4±23.6 °C
  • PSA: 112.05000
  • LogP: -1.42300
  • Vapor Pressure: 0.0±3.8 mmHg at 25°C

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- Security Information

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN4298-1 ml * 10 mm
Isohyenanchin
19417-00-6
1 ml * 10 mm
¥ 3660 2024-07-20
TargetMol Chemicals
TN4298-5 mg
Isohyenanchin
19417-00-6 98%
5mg
¥ 3,560 2023-07-11
A2B Chem LLC
AE93489-5mg
Isohyenanchin
19417-00-6 96.0%
5mg
$635.00 2024-04-20
TargetMol Chemicals
TN4298-1 mL * 10 mM (in DMSO)
Isohyenanchin
19417-00-6 98%
1 mL * 10 mM (in DMSO)
¥ 3660 2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4298-1 mg
Isohyenanchin
19417-00-6
1mg
¥2595.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I67260-5mg
(2R,3S,5R,6R,7R,8R)-2,8-Dihydroxy-12-(2-hydroxy-2-propanyl)-7-methyl-11H-spiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxiran]-11-one
19417-00-6 ,HPLC≥96.0%
5mg
¥5120.0 2023-09-07
TargetMol Chemicals
TN4298-5mg
Isohyenanchin
19417-00-6
5mg
¥ 3560 2024-07-20

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- Related Literature

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